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Compound of Interest

Compound Name: (2-Bromo-benzyl)-ethyl-amine

CAS No.: 67342-74-9

Cat. No.: B1297800

Get Quote

Executive Summary & Hazard Profile
Immediate Action Required: Treat this substance as a Corrosive, Halogenated Organic.[1]

(2-Bromo-benzyl)-ethyl-amine (N-Ethyl-2-bromobenzylamine) presents a dual-hazard profile:

it is a caustic amine and a halogenated organic compound. Improper disposal poses immediate

risks of exothermic reaction (if mixed with acids) and long-term environmental liability

(formation of dioxins during improper incineration).

Chemical Identity Verification:

Chemical Name: N-Ethyl-2-bromobenzylamine (often found as HCl salt).[2][3]

CAS Number: 90381-37-6 (Free Base) / 40616-75-9 (Hydrochloride).

Molecular Formula: C

H

BrN.
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Key Functionality: Secondary Amine (Basic), Aryl Bromide (Halogenated).[1]

Physicochemical Properties & Disposal Implications[5]
[6][7][8][9][10][11]

Property Data Operational Implication

Acidity/Basicity Basic (pKa ~9-10)

DO NOT mix directly with

concentrated acids in closed

waste containers. Exothermic

reaction may

pressurize/rupture vessels.

Halogen Content Bromine (Br) present

MANDATORY: Must enter the

Halogenated Waste Stream.

Incineration requires >1100°C

to prevent dioxin/furan

formation [1].

Corrosivity Skin Corr.[4][5] 1B (Likely)

Use chemically resistant

gloves (Nitrile > 4 mil) and eye

protection.

Flash Point >110°C (Est.)

Combustible but not

Flammable (D001).[6]

However, if dissolved in

organic solvents, the mixture is

likely Flammable.[1]

Pre-Disposal Assessment
Before moving the container, perform this three-point check to determine the correct waste

stream.

State Verification: Is the material a pure solid/liquid or dissolved in a solvent?

Contaminant Check: Is it mixed with oxidizers (e.g., peroxides, nitric acid)?
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Critical Safety Rule:NEVER add amines to waste containers containing oxidizers. This can

lead to immediate fire or explosion.

pH Check: If in aqueous solution, verify pH. (High pH > 12.5 classifies as RCRA Hazardous

Waste D002).[6]

Disposal Workflows
Workflow A: Liquid Waste (Solvent Mixtures)
Scenario: The amine is dissolved in solvents like Dichloromethane (DCM), Methanol, or Ethyl

Acetate.[1]

The "Halogen Rule": If a non-halogenated solvent (e.g., Methanol) is mixed with any quantity of

a halogenated substance (this amine), the entire volume is classified as Halogenated Waste

[2].[1]

Select Container: High-density polyethylene (HDPE) carboy or amber glass. Ensure the cap

is vented if the waste is recently generated and potentially off-gassing.

Labeling: Apply a hazardous waste label.

Primary Constituent: [Name of Solvent, e.g., Dichloromethane].

Hazard Checkbox: Toxic, Corrosive.[1][7]

Specific Note: Write "Contains Halogenated Amines."

Transfer: Pour waste into the Halogenated Organic Solvents carboy.

Caution: Do not fill >90% capacity to allow for thermal expansion.

Log: Record the volume and specific chemical name on the Satellite Accumulation Area

(SAA) log sheet.

Workflow B: Pure Substance (Solid or Liquid)
Scenario: Expired reagent or excess pure material.
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Container: Keep in the original manufacturer vial if possible. If the vial is compromised,

transfer to a clean screw-top glass vial.

Segregation: Place the vial into a secondary containment bag (Ziploc type) to prevent label

corrosion.

Lab Pack: This material should be disposed of via Lab Pack (a drum containing small, sealed

containers of compatible chemicals packed in absorbent).[1]

Compatibility Group: Basic/Amines.

Do Not Pack With: Acids, Oxidizers, or Anhydrides.[1][8][4]

Workflow C: Empty Containers
Scenario: The bottle appears empty.

Triple Rinse: Rinse the bottle three times with a solvent capable of dissolving the residue

(e.g., Ethanol or Acetone).[9]

Rinsate Disposal: Pour the rinsate (the used solvent) into the Halogenated Waste carboy

(Workflow A).

Deface: Cross out the label on the bottle.

Discard: Dry the bottle in a fume hood. Once dry and odorless, discard in glass trash (unless

P-listed, which this specific amine typically is not; however, check local institutional lists).[1]

Visualizing the Decision Logic
The following diagram illustrates the critical decision nodes for segregating this specific

chemical.
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Start: (2-Bromo-benzyl)-ethyl-amine Waste

Physical State?

Is it dissolved in solvent?

Liquid

Solid / Pure Liquid

Solid

No (Pure)

Liquid Mixture

Yes

Stream B: Lab Pack (Basic/Amine)
(Segregated Drum)

CRITICAL: Apply Halogen Rule
(Even if solvent is non-halogenated,

mixture is now Halogenated)

Stream A: Halogenated Solvent Carboy
(Incineration)

Click to download full resolution via product page

Figure 1: Waste Stream Segregation Logic. Note that the presence of the Bromine atom

dictates the Halogenated pathway regardless of the solvent used.[1]

Emergency Procedures: Spill Management
In the event of a spill outside the fume hood, execute the "Isolate-Absorb-Pack" protocol.

PPE Required: Vapor respirator (if outside hood), Nitrile gloves (double gloved), Safety

Goggles, Lab Coat.[1]
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Isolate: Evacuate the immediate area. Ensure adequate ventilation.[10][11][12][8][4][5]

Neutralize/Absorb:

Do NOT use strong acids to neutralize. The heat of reaction may vaporize the amine,

creating an inhalation hazard.[1]

Use a commercial Amine Spill Kit or Vermiculite/Clay.

If unavailable, cover with dry sand or earth.[1]

Collect: Scoop the contaminated absorbent into a wide-mouth jar or heavy-duty plastic bag.

Label: Tag as "Hazardous Waste: Amine Spill Debris (Contains Halogens)."

Clean: Wash the surface with a mild soap solution. Test pH of surface to ensure

decontamination.

SPILL DETECTED Assess Volume & Location Ventilate Area Absorb (Vermiculite)
NO Strong Acids Pack in Sealed Container Label: Halogenated Debris

Click to download full resolution via product page

Figure 2: Emergency Spill Response Workflow.

Regulatory Compliance (RCRA)
In the United States, adherence to the Resource Conservation and Recovery Act (RCRA) is

mandatory.[1]

Waste Codes:

D002: If the waste is aqueous and pH > 12.5 (Corrosivity) [3].[6][7]

F001/F002: If spent halogenated solvents (e.g., Methylene Chloride) are present in the

mixture [3].[1][7]
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Satellite Accumulation: Store waste at or near the point of generation. Containers must

remain closed unless adding waste.

Expert Insight: The presence of the ethyl-amine group makes this compound a candidate for

"amine-catalyzed polymerization" if accidentally mixed with certain epoxides or anhydrides in a

waste drum. Strict segregation from these groups is a critical safety control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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